Cas no 59157-97-0 (Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[6-(1,1-dimethylethyl)-)

Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[6-(1,1-dimethylethyl)- structure
59157-97-0 structure
Product Name:Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[6-(1,1-dimethylethyl)-
CAS No:59157-97-0
MF:C26H26N2O2S
MW:430.561845302582
CID:1612537
PubChem ID:4243112
Update Time:2025-04-21

Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[6-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

    • 6-tert-butyl-2-[5-(6-tert-butyl-1,3-benzoxazol-2-yl)thiophen-2-yl]-1,3-benzoxazole
    • SCHEMBL14000533
    • Benzoxazole, 2,2'-(2,5-thiophenediyl)bis[6-(1,1-dimethylethyl)-
    • AKOS024326184
    • DTXSID30401147
    • 6-TERT-BUTYL-2-[5-(6-TERT-BUTYL-1,3-BENZOXAZOL-2-YL)-2-THIENYL]-1,3-BENZOXAZOLE
    • 59157-97-0
    • Inchi: 1S/C26H26N2O2S/c1-25(2,3)15-7-9-17-19(13-15)29-23(27-17)21-11-12-22(31-21)24-28-18-10-8-16(26(4,5)6)14-20(18)30-24/h7-14H,1-6H3
    • InChI Key: XGGQZYWYJSARPO-UHFFFAOYSA-N
    • SMILES: S1C(=CC=C1C1=NC2=CC=C(C=C2O1)C(C)(C)C)C1=NC2=CC=C(C=C2O1)C(C)(C)C

Computed Properties

  • Exact Mass: 430.17168
  • Monoisotopic Mass: 430.17149925g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 31
  • Rotatable Bond Count: 4
  • Complexity: 590
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 8
  • Topological Polar Surface Area: 80.3Ų

Experimental Properties

  • PSA: 52.06
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